Cas no 37805-90-6 (4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methoxypyrimidin-2-one)

• Product Name: 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methoxypyrimidin-2-one
• CAS No: 37805-90-6
• MF: C₁₀H₁₅N₃O₆
• MW: 273.242602586746
• CID: 922652
• PubChem ID: 334351
• Update Time: 2025-07-02

4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methoxypyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methoxypyrimidin-2-one
• 5-Methoxycytidin
• 5-methoxy-cytidine
• AC1L7F6K
• NSC339193
• 5-Methoxy cytidine
• DTXSID40319062
• 4-Amino-5-methoxy-1-pentofuranosylpyrimidin-2(1H)-one
• 37805-90-6
• NSC-339193
• 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methoxy-pyrimidin-2-one
• DA-60325

• Inchi： 1S/C10H15N3O6/c1-18-4-2-13(10(17)12-8(4)11)9-7(16)6(15)5(3-14)19-9/h2,5-7,9,14-16H,3H2,1H3,(H2,11,12,17)
• InChI Key： IZFJAICCKKWWNM-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(N=C(C(=C1)OC)N)=O)O)O

Computed Properties

• Exact Mass: 273.09615
• Monoisotopic Mass: 273.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 137.84
• LogP: -1.97320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides

Additional information on 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methoxypyrimidin-2-one

Comprehensive Overview of 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methoxypyrimidin-2-one (CAS No. 37805-90-6)

4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methoxypyrimidin-2-one, with the CAS number 37805-90-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its complex molecular structure, plays a pivotal role in the synthesis of nucleoside analogs, which are crucial for developing antiviral and anticancer agents. The presence of functional groups such as amino, hydroxymethyl, and methoxy contributes to its unique reactivity and potential applications in drug discovery.

In recent years, the demand for novel nucleoside analogs has surged, driven by the need for effective treatments against emerging viral infections and resistant cancer strains. Researchers have focused on compounds like 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methoxypyrimidin-2-one due to their ability to mimic natural nucleosides, thereby interfering with viral replication or cancer cell proliferation. This compound's CAS No. 37805-90-6 is frequently cited in academic papers and patent applications, highlighting its importance in cutting-edge biomedical research.

The synthesis of 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methoxypyrimidin-2-one involves multi-step organic reactions, often starting from readily available sugar derivatives. The oxolan-2-yl ring, a key structural feature, is synthesized through stereoselective methods to ensure high purity and yield. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's identity and assess its stability under various conditions. These rigorous quality control measures are essential for ensuring the compound's suitability in preclinical studies.

One of the most intriguing aspects of CAS No. 37805-90-6 is its potential role in personalized medicine. With the rise of genomics and precision therapeutics, researchers are exploring how modified nucleosides can be tailored to target specific genetic mutations. The 5-methoxypyrimidin-2-one moiety, in particular, has shown promise in enhancing the selectivity of therapeutic agents, minimizing off-target effects. This aligns with the growing trend of developing safer and more effective treatments with fewer side effects.

Beyond its pharmaceutical applications, 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methoxypyrimidin-2-one is also studied for its potential in diagnostic tools. Its fluorescent properties, when coupled with appropriate labeling techniques, make it a candidate for imaging probes used in early disease detection. This dual functionality—therapeutic and diagnostic—positions the compound as a valuable asset in the burgeoning field of theranostics, which combines therapy and diagnostics into a single platform.

Environmental and sustainability considerations are also shaping the research around CAS No. 37805-90-6. Green chemistry principles are being applied to optimize its synthesis, reducing waste and energy consumption. This reflects the broader shift toward eco-friendly practices in chemical manufacturing, a topic of increasing importance to both industry stakeholders and regulatory bodies. By adopting greener methodologies, researchers aim to enhance the scalability and commercial viability of this compound.

In summary, 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methoxypyrimidin-2-one (CAS No. 37805-90-6) represents a versatile and highly relevant compound in modern science. Its applications span drug development, diagnostics, and sustainable chemistry, making it a focal point for interdisciplinary research. As scientific advancements continue to unfold, this compound is poised to play an even greater role in addressing some of the most pressing challenges in healthcare and biotechnology.